Cas no 347841-88-7 (Nicotinamide-d)
Nicotinamide-d is a deuterated analog of nicotinamide, where hydrogen atoms are replaced with deuterium, enhancing its stability and utility in research applications. This isotopically labeled compound is particularly valuable in metabolic studies, pharmacokinetics, and tracer experiments, where its deuterium incorporation allows for precise tracking and quantification using mass spectrometry or NMR. Its structural similarity to nicotinamide ensures compatibility with biological systems, making it an essential tool for investigating NAD+ pathways, vitamin B3 metabolism, and related enzymatic processes. The deuterium labeling minimizes metabolic interference, improving data accuracy in mechanistic studies. Nicotinamide-d is synthesized under stringent conditions to ensure high isotopic purity and chemical integrity.
Nicotinamide-d structure
Product Name:Nicotinamide-d
Nicotinamide-d Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridine-2,4,5,6-d4-carboxamide
- Nicotinamide-d4 (Major)
- Nicotinamide-d4
- Nicotinamide-2,4,5,6-d4
- 3-Amidopyridine-d4
- 3-Carbamoylpyridine-d4
- Aminicotin-d4
- Benicot-d4
- Nicosylamide-d4
- Nicotilamide-d4
- Nicotinic Acid Amide-d4
- Vitamin B-d4
- Nicotinamide-d
- HY-B0150S
- (?H?)pyridine-3-carboxamide
- 2,4,5,6-tetradeuteriopyridine-3-carboxamide
- DTXSID20574036
- CS-0129268
- (~2~H_4_)Pyridine-3-carboxamide
- XNA84188
- D98386
- 347841-88-7
- AKOS030241985
- SCHEMBL4359451
- Nicotinamide-2,4,5,6-d4, 98 atom % D, 98% (CP)
- MS-22765
- J-019753
- DB-321181
- Nicotinamide D4
-
- Inchi： InChI=1S/C6H6N2O/c7-6(9)5-2-1-3-8-4-5/h1-4H,(H2,7,9)/i1D,2D,3D,4D
- InChI Key： DFPAKSUCGFBDDF-RHQRLBAQSA-N
- SMILES： NC(C1=C([2H])N=C([2H])C([2H])=C1[2H])=O
Computed Properties
- Exact Mass: 126.07300
- Monoisotopic Mass: 126.073119803g/mol
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 56Ų
Experimental Properties
- Density: 1.245
- Melting Point: 125-127°C
- Boiling Point: 334.411°C at 760 mmHg
- Flash Point: 156.047°C
- Refractive Index: 1.57
- PSA: 55.98000
- LogP: 0.88080
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
Nicotinamide-d Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38
- Safety Instruction： 26-36/37/39-45
-
Hazardous Material Identification：
- Storage Condition：-20°C Freezer
Nicotinamide-d Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N407752-2.5mg |
Nicotinamide-d4 |
347841-88-7 | 2.5mg |
$ 198.00 | 2023-09-06 | ||
| TRC | N407752-25mg |
Nicotinamide-d4 |
347841-88-7 | 25mg |
$ 1510.00 | 2023-09-06 | ||
| TRC | N407753-10mg |
Nicotinamide-d4 (Major) |
347841-88-7 | 10mg |
$ 249.00 | 2023-09-06 | ||
| TRC | N407753-100mg |
Nicotinamide-d4 (Major) |
347841-88-7 | 100mg |
$ 1961.00 | 2023-09-06 | ||
| eNovation Chemicals LLC | Y1248654-5mg |
NICOTINAMIDE-2,4,5,6-D4 |
347841-88-7 | 98%D | 5mg |
$330 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1248654-25mg |
NICOTINAMIDE-2,4,5,6-D4 |
347841-88-7 | 98%D | 25mg |
$500 | 2024-06-06 | |
| MedChemExpress | HY-B0150S-5mg |
Nicotinamide-d |
347841-88-7 | 99.71% | 5mg |
￥3200 | 2025-04-15 | |
| MedChemExpress | HY-B0150S-10mg |
Nicotinamide-d |
347841-88-7 | 99.71% | 10mg |
￥5300 | 2025-04-15 | |
| MedChemExpress | HY-B0150S-25mg |
Nicotinamide-d |
347841-88-7 | 99.37% | 25mg |
￥11000 | 2023-08-31 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-212378-2.5mg |
Nicotinamide-2,4,5,6-d4, |
347841-88-7 | 2.5mg |
￥2858.00 | 2023-09-05 |
Nicotinamide-d Related Literature
-
Elena Chekmeneva,Gon?alo Correia,Júlia Dénes,María Gómez-Romero,Anisha Wijeyesekera,Dora R. Perenyi,Yvonne Koot,Carolien Boomsma,Elisabeth. J. Want,Peter H. Dixon,Nicholas S. Macklon,Queenie Chan,Zoltán Takáts,Jeremy K. Nicholson,Elaine Holmes Anal. Methods 2015 7 5122
347841-88-7 (Nicotinamide-d) Related Products
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- 887579-82-0(5-(Aminomethyl)nicotinaldehyde)
- 7250-52-4(4-Methylnicotinamide)
- 12318-51-3(Iron,dichlorobis(3-pyridinecarboxamide)- (9CI))
- 12001-76-2(Vitamin B)
- 70-57-5(5-Methylnicotinamide)
- 114-33-0(N-Methylnicotinamide)
- 10119-18-3(3-Pyridinecarboxamide-14C)
- 11032-50-1(Vitamin PP)
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